Cas no 1022389-35-0 (9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane)

• Product Name: 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• CAS No: 1022389-35-0
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 6511735
• Update Time: 2025-07-27

9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• 9-(3-chloro-4-methylphenyl)sulfonyl-1,5-dioxa-9-azaspiro[5.5]undecane

• Inchi： 1S/C15H20ClNO4S/c1-12-3-4-13(11-14(12)16)22(18,19)17-7-5-15(6-8-17)20-9-2-10-21-15/h3-4,11H,2,5-10H2,1H3
• InChI Key： GDHFTXOXXIDADU-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC=C(C)C(Cl)=C3)(=O)=O)CC2)OCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane

Introduction to 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1022389-35-0)

9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1022389-35-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings, in this case, a spiro[5.5]undecane framework.

The molecular structure of 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane is particularly noteworthy for its incorporation of a chlorinated and methylated benzene sulfonyl group at the 9-position of the spirocyclic core. This substitution pattern not only imparts specific chemical properties but also influences the compound's biological activity and pharmacological profile.

Recent studies have highlighted the potential of 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits significant inhibitory effects on certain kinases, which are crucial enzymes in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation and immune responses.

The pharmacokinetic properties of 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further drug development. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

To further explore the therapeutic potential of 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into its efficacy and safety profile. For example, in a murine model of rheumatoid arthritis, treatment with this compound resulted in a significant reduction in joint inflammation and pain, suggesting its potential as an effective anti-inflammatory agent.

Beyond its direct therapeutic applications, 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane has also been used as a tool compound in chemical biology research to probe the function of specific proteins and pathways. Its ability to selectively modulate enzyme activity makes it a valuable reagent for understanding complex biological processes and identifying new drug targets.

In conclusion, 9-(3-chloro-4-methylbenzenesulfonyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1022389-35-0) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and biological activities make it an exciting candidate for further investigation and optimization as a therapeutic agent for various diseases.